Cas no 29117-56-4 (1,2-Hexanediol, (2S)-)

• Product Name: 1,2-Hexanediol, (2S)-
• CAS No: 29117-56-4
• MF: C₆H₁₄O₂
• MW: 118.174162387848
• CID: 1438048
• Update Time: 2024-08-15

1,2-Hexanediol, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Hexanediol, (2S)-

• Inchi： 1S/C6H14O2/c1-2-3-4-6(8)5-7/h6-8H,2-5H2,1H3/t6-/m0/s1
• InChI Key： FHKSXSQHXQEMOK-LURJTMIESA-N
• SMILES： C(O)[C@@H](O)CCCC

Computed Properties

• Exact Mass: 118.09942

Experimental Properties

• Density: 0.961±0.06 g/cm3(Predicted)
• Boiling Point: 223.5±0.0 °C(Predicted)
• PSA: 40.46
• pka: 14.49±0.20(Predicted)